Cas no 64451-76-9 (2-(p-sec-Butylphenyl)propionic Acid)

2-(p-sec-Butylphenyl)propionic Acid structure
64451-76-9 structure
Product Name:2-(p-sec-Butylphenyl)propionic Acid
CAS No:64451-76-9
Molecular Formula:C13H18O2
Molecular Weight:206.280824184418
CID:1075556
PubChem ID:562967

2-(p-sec-Butylphenyl)propionic Acid Properties

Names and Identifiers

    • Imp. O (EP): 2-[4-(1-Methylpropyl)-phenyl]propanoic Acid
    • 2-(p-sec-Butylphenyl)propionic Acid
    • 2-(4-butan-2-ylphenyl)propanoic acid
    • 2-[4-(1-Methylpropyl)phenyl]propanoic Acid
    • 2-(4-(1-Methylpropyl)phenyl)propanoic acid
    • Ibuprofen impurity O [EP]
    • Hydratropic acid, p-sec-butyl-
    • OWMZINYEXURWLF-UHFFFAOYSA-N
    • 2-(4-Sec-butylphenyl)propanoic acid #
    • 2-(4-(But-2-yl)phenyl)propanoic acid
    • 2-[4-(butan-2-yl)phenyl]propanoic acid
    • 2-[4-(1-Methylpropyl)-phenyl]propanoic Acid
    • (+/-)-2-(4-(1-Methylpropyl)phenyl)propan
    • 935Y3B0W8X
    • UNII-935Y3B0W8X
    • G87629
    • 2-[4-(1-Methylpropyl)-phenyl]propanoic Acid; Ibuprofen Imp. O (EP); Ibuprofen Impurity O
    • (+/-)-2-(4-(1-Methylpropyl)phenyl)propanoic acid
    • 2-(4-(sec-Butyl)phenyl)propanoic acid
    • SCHEMBL4892916
    • CHEMBL189207
    • 64451-76-9
    • BENZENEACETIC ACID, .ALPHA.-METHYL-4-(1-METHYLPROPYL)-
    • Benzeneacetic acid, alpha-methyl-4-(1-methylpropyl)-
    • Q27271560
    • MFCD08275593
    • IBUPROFEN IMPURITY O [EP IMPURITY]
    • Ibuprofen EP Impurity O
    • InChIKey: OWMZINYEXURWLF-UHFFFAOYSA-N
    • Inchi: 1S/C13H18O2/c1-4-9(2)11-5-7-12(8-6-11)10(3)13(14)15/h5-10H,4H2,1-3H3,(H,14,15)
    • SMILES: OC(C(C)C1C=CC(=CC=1)C(C)CC)=O

Computed Properties

  • Exact Mass: 206.13068g/mol
  • Surface Charge: 0
  • XLogP3: 3.6
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 206.13068g/mol
  • Monoisotopic Mass: 206.13068g/mol
  • Topological Polar Surface Area: 37.3Ų
  • Heavy Atom Count: 15
  • Complexity: 205
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • Melting Point: 45 - 50°C
  • Solubility: Chloroform (Slightly), Methanol (Slightly)

2-(p-sec-Butylphenyl)propionic Acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AG68425-10mg
2-[4-(1-METHYLPROPYL)PHENYL]PROPANOIC ACID
64451-76-9
10mg
$366.00 2024-04-19
TRC
B692720-10mg
2-(p-sec-Butylphenyl)propionic Acid
64451-76-9
10mg
$ 253.00 2023-09-08
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
PHR1983-30MG
2-(p-sec-Butylphenyl)propionic Acid
64451-76-9
30mg
¥4824.35 2025-01-16

2-(p-sec-Butylphenyl)propionic Acid Suppliers

HU BEI YANG XIN YI YAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:64451-76-9)
MR./MRS.:XIONG LEI
Phone:13092795037
Email:3003473323@qq.com
SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
Audited Supplier Audited Supplier
(CAS:64451-76-9)
MR./MRS.:BAI HE
Phone:18901607656
Email:3428632096@qq.com

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